Cas no 1227574-52-8 (2-Fluoro-6-methylpyridine-4-acetonitrile)

• Product Name: 2-Fluoro-6-methylpyridine-4-acetonitrile
• CAS No: 1227574-52-8
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4913484
• Update Time: 2025-11-02

2-Fluoro-6-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-methylpyridine-4-acetonitrile
• 2-Fluoro-6-methylpyridine-4-acetonitrile

• Inchi： 1S/C8H7FN2/c1-6-4-7(2-3-10)5-8(9)11-6/h4-5H,2H2,1H3
• InChI Key： IOXIBUACZKYZGU-UHFFFAOYSA-N
• SMILES： FC1=CC(CC#N)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-6-methylpyridine-4-acetonitrile

2-Fluoro-6-methylpyridine-4-acetonitrile (CAS No. 1227574-52-8): A Versatile Building Block in Modern Chemistry

2-Fluoro-6-methylpyridine-4-acetonitrile (CAS No. 1227574-52-8) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of fluoro-substitution and methylpyridine structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula C₈H₇FN₂ and molecular weight of 150.15 g/mol make it an ideal candidate for structure-activity relationship studies.

The growing demand for 2-Fluoro-6-methylpyridine-4-acetonitrile can be attributed to its role in developing novel drug candidates, particularly in the fields of CNS therapeutics and anti-inflammatory agents. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its potential as a key scaffold for designing selective kinase inhibitors, addressing one of the most searched topics in pharmaceutical research - "how to improve drug selectivity while reducing side effects".

From a chemical perspective, the 2-fluoro-6-methylpyridine moiety offers several advantages. The electron-withdrawing fluorine at the 2-position significantly influences the electronic properties of the pyridine ring, while the methyl group at the 6-position provides steric effects that can be exploited for molecular recognition. The acetonitrile side chain serves as a versatile handle for further chemical transformations, making this compound particularly valuable for combinatorial chemistry approaches.

In material science applications, 2-Fluoro-6-methylpyridine-4-acetonitrile has shown promise in the development of advanced functional materials. Its ability to form stable coordination complexes with transition metals has been explored for creating metal-organic frameworks (MOFs), a trending topic in materials science with over 50,000 monthly searches globally. Researchers are particularly interested in how the fluorine substitution pattern affects the photophysical properties of these materials.

The synthesis of 2-Fluoro-6-methylpyridine-4-acetonitrile typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact - addressing the frequently asked question "how to make chemical synthesis more sustainable". Recent patents (2023) have disclosed innovative routes using catalytic fluorination methods that reduce waste generation.

Analytical characterization of 2-Fluoro-6-methylpyridine-4-acetonitrile presents unique challenges due to the presence of both fluorine and nitrogen atoms. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are essential for quality control. The compound typically shows characteristic signals at δ -60 to -70 ppm in 19F NMR and a distinct fragmentation pattern in mass spectra.

Market analysis indicates steady growth in demand for 2-Fluoro-6-methylpyridine-4-acetonitrile, particularly from the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Industry reports suggest a compound annual growth rate (CAGR) of 6.8% between 2023-2028, driven by increasing R&D investments in targeted therapies and precision medicine - two of the most searched healthcare trends currently.

Storage and handling of 2-Fluoro-6-methylpyridine-4-acetonitrile require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. Material safety data sheets (MSDS) provide detailed guidance on proper handling procedures, addressing common laboratory safety queries.

Future research directions for 2-Fluoro-6-methylpyridine-4-acetonitrile include exploring its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development - areas generating significant interest in drug discovery circles. The compound's unique structural features make it particularly suitable for creating heterobifunctional linkers in these applications.

For researchers considering 2-Fluoro-6-methylpyridine-4-acetonitrile for their projects, it's important to note that custom synthesis options are available from several specialty chemical suppliers. Many providers now offer scale-up services from milligram to kilogram quantities, responding to the growing need for reliable sources of fluorinated building blocks in medicinal chemistry programs.

In conclusion, 2-Fluoro-6-methylpyridine-4-acetonitrile (CAS No. 1227574-52-8) represents a valuable tool in modern chemical research. Its versatility as a pharmaceutical intermediate, combined with emerging applications in materials science, ensures its continued relevance in scientific innovation. As research trends evolve toward more targeted molecular design, compounds like this will undoubtedly play increasingly important roles across multiple disciplines.